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Compound of Interest

Compound Name:
2-Amino-8-oxononanoic acid

hydrochloride

Cat. No.: B15557092 Get Quote

Essential Safety and Handling Guide for 2-Amino-8-
oxononanoic acid hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2-Amino-8-oxononanoic acid hydrochloride (CAS No: 2984160-77-0). Adherence to these

procedures is critical for ensuring personal safety and minimizing environmental impact in the

laboratory setting.

Hazard Identification and Classification
2-Amino-8-oxononanoic acid hydrochloride is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1].
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Hazard Statement GHS Classification Precautionary Statements

Harmful if swallowed
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1] P330: Rinse mouth.

[1]

Very toxic to aquatic life with

long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment.[1] P391: Collect

spillage.[1]

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational protocol is essential for the safe handling of 2-
Amino-8-oxononanoic acid hydrochloride.

Preparation and Engineering Controls:
Ventilation: Always handle this compound in a well-ventilated area. The use of a certified

chemical fume hood is strongly recommended to avoid inhalation of any dust or aerosols[1].

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and unobstructed before beginning any work[1].

Gather Materials: Prepare all necessary equipment and reagents before handling the

compound to minimize movement and potential for spills.

Personal Protective Equipment (PPE):
The following personal protective equipment is mandatory to prevent exposure.
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PPE Category Equipment

Eye and Face Protection

Chemical splash goggles with side-shields[1]. A

face shield is recommended when there is a

significant risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber)[1]. Always check the

manufacturer's glove compatibility charts.

Body Protection
A chemical-resistant laboratory coat or apron.

Impervious clothing is recommended[1].

Respiratory Protection

A suitable respirator should be used if significant

dust or aerosol generation is anticipated outside

of a fume hood[1].

Handling:
Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes[1].

Weighing and Transfers: Conduct all weighing and solution preparation within a chemical

fume hood to prevent the generation of dust and aerosols[1].

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound[1].

Storage:
Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and

sources of ignition[1]. Keep the container tightly sealed.

Temperature: For long-term stability, store the powder at -20°C and solutions at -80°C[1].

Disposal Plan
Proper disposal of 2-Amino-8-oxononanoic acid hydrochloride is crucial to prevent

environmental contamination.
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Waste Collection:
Hazardous Waste: This compound must be disposed of as hazardous chemical waste. Do

not dispose of it down the drain or in regular trash[2].

Container: Collect waste in a designated and properly labeled hazardous waste container.

The container should be compatible with organic acids. A high-density polyethylene (HDPE)

or glass container is recommended[2].

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "2-Amino-8-oxononanoic acid hydrochloride"[2].

Spill Management:
Containment: In the event of a spill, contain the material with an inert absorbent such as

sand or vermiculite.

Collection: Carefully collect the absorbed material into a suitable container for disposal.

Decontamination: Decontaminate the spill area and any affected equipment.

Final Disposal:
Licensed Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor[1][2].

Experimental Workflow
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Workflow for Safe Handling of 2-Amino-8-oxononanoic acid hydrochloride

Preparation
- Verify fume hood function

- Check emergency equipment
- Gather materials

Don Personal Protective Equipment (PPE)
- Safety goggles & face shield

- Chemical-resistant gloves
- Lab coat/apron

Handling in Fume Hood
- Weighing and transfers

- Solution preparation

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- -20°C (powder) or -80°C (solution)

Store unused material

Decontamination
- Clean work area

- Decontaminate equipment

Waste Disposal
- Collect in labeled hazardous waste container

- Arrange for licensed disposal

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Amino-8-oxononanoic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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